5-ethyl-N-(3-methyl-2-oxooxolan-3-yl)-1-benzofuran-3-carboxamide

• IUPAC Name: 5-ethyl-N-(3-methyl-2-oxooxolan-3-yl)-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C16H17NO4/c1-3-10-4-5-13-11(8-10)12(9-21-13)14(18)17-16(2)6-7-20-15(16)19/h4-5,8-9H,3,6-7H2,1-2H3,(H,17,18)
• InChI Key: IKCWDHUFCXCXDV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC=C2C(=O)NC3(CCOC3=O)C
• Molecular Formula: C16H17NO4
• Molecular Weight: 287.31 g/mol

Description

5-ethyl-N-(3-methyl-2-oxooxolan-3-yl)-1-benzofuran-3-carboxamide is a synthetic organic compound that belongs to the class of benzofuran derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ethyl-N-(3-methyl-2-oxooxolan-3-yl)-1-benzofuran-3-carboxamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Benzofuran Core: This can be achieved through cyclization reactions involving phenol derivatives and appropriate reagents.

Introduction of the Carboxamide Group: This step often involves the reaction of the benzofuran core with an amine derivative under suitable conditions.

Addition of the Oxolan Group: The oxolan group can be introduced through esterification or amidation reactions.

Industrial Production Methods

Industrial production of such compounds usually involves optimization of the reaction conditions to maximize yield and purity. This might include:

Catalysts: Use of specific catalysts to enhance reaction rates.

Temperature and Pressure Control: Maintaining optimal temperature and pressure conditions to ensure efficient reactions.

Purification Techniques: Employing methods like crystallization, distillation, or chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

5-ethyl-N-(3-methyl-2-oxooxolan-3-yl)-1-benzofuran-3-carboxamide can undergo various chemical reactions, including:

Oxidation: Conversion to corresponding oxides using oxidizing agents.

Reduction: Reduction of functional groups using reducing agents.

Substitution: Nucleophilic or electrophilic substitution reactions to modify the benzofuran core or side chains.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield oxides, while substitution reactions could introduce new functional groups.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 5-ethyl-N-(3-methyl-2-oxooxolan-3-yl)-1-benzofuran-3-carboxamide involves its interaction with specific molecular targets. These might include:

Enzymes: Inhibition or activation of enzymes involved in metabolic pathways.

Receptors: Binding to receptors to modulate cellular signaling pathways.

DNA/RNA: Intercalation or binding to nucleic acids to affect gene expression.

Comparison with Similar Compounds

Similar Compounds

5-ethyl-1-benzofuran-3-carboxamide: Lacks the oxolan group.

N-(3-methyl-2-oxooxolan-3-yl)-1-benzofuran-3-carboxamide: Lacks the ethyl group.

Uniqueness

5-ethyl-N-(3-methyl-2-oxooxolan-3-yl)-1-benzofuran-3-carboxamide is unique due to the presence of both the ethyl and oxolan groups, which might confer distinct chemical and biological properties compared to its analogs.